molecular formula C13H16F2N4S B8555274 1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]- CAS No. 754989-41-8

1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]-

Cat. No.: B8555274
CAS No.: 754989-41-8
M. Wt: 298.36 g/mol
InChI Key: IFBZDNCOMPETRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]- is a useful research compound. Its molecular formula is C13H16F2N4S and its molecular weight is 298.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Benzimidazole, 5,6-difluoro-2-[[2-(1-piperazinyl)ethyl]thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

754989-41-8

Molecular Formula

C13H16F2N4S

Molecular Weight

298.36 g/mol

IUPAC Name

5,6-difluoro-2-(2-piperazin-1-ylethylsulfanyl)-1H-benzimidazole

InChI

InChI=1S/C13H16F2N4S/c14-9-7-11-12(8-10(9)15)18-13(17-11)20-6-5-19-3-1-16-2-4-19/h7-8,16H,1-6H2,(H,17,18)

InChI Key

IFBZDNCOMPETRI-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)CCSC2=NC3=CC(=C(C=C3N2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-[2-(5,6-Difluorobenzimidazol-2-ylthio)ethyl]-4-formylpiperazine (1.70 g, 5.2 mmol) was dissolved in methanol (20 mL), and 12N hydrochloric acid (2 mL) was added to the solution, followed by stirring for 18 hours at room temperature. The reaction mixture was concentrated under reduced pressure, and saturated ammonia-methanol was added thereto, followed by stirring for five minutes at room temperature. The solvent was removed under reduced pressure, and the residue was purified through silica gel column chromatography (chloroform: saturated ammonia-methanol=100:3), to thereby yield 1-[2-(5,6-difluorobenzimidazol-2-ylthio)ethyl]piperazine (1.40 g, yield 90%) as a brown oil.
Name
1-[2-(5,6-Difluorobenzimidazol-2-ylthio)ethyl]-4-formylpiperazine
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two

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